Cas no 71815-43-5 (Bromoiodoacetic Acid)

Bromoiodoacetic Acid (BIA) is a halogenated acetic acid derivative with the molecular formula C₂H₂BrIO₂. It is primarily used as an intermediate in organic synthesis and as a reagent in biochemical research. The compound's unique structure, featuring both bromine and iodine substituents, enhances its reactivity in nucleophilic substitution and cross-coupling reactions. BIA is particularly valuable in studying disinfection byproducts (DBPs) in water treatment due to its role as a potential toxicological marker. Its stability and well-defined chemical properties make it suitable for analytical applications, including mass spectrometry and chromatography. Proper handling is required due to its corrosive nature and potential health hazards.

Bromoiodoacetic Acid structure

Product Name:Bromoiodoacetic Acid

CAS No:71815-43-5

MF:C₂H₂BrIO₂

MW:264.844552516937

CID:1016741

PubChem ID:56935838

Update Time:2025-05-27

Bromoiodoacetic Acid Chemical and Physical Properties

Names and Identifiers

- Bromoiodoacetic Acid
- 2-bromo-2-iodoacetic acid
- 2-Bromo-2-iodoethanoic acid
- Bromiodessigsaeure
- AKOS040758310
- FT-0663759
- HY-133657
- NS00133687
- DTXSID10718902
- Bromo(iodo)acetic acid
- 71815-43-5
- CS-0128483
- SCHEMBL2444108
- LMFA01090143
- 2-Bromo-2-iodoacetic acid (ACI); Acetic acid, bromoiodo- (9CI); Bromoiodoacetic acid; Bromo-Iodo-Acetic Acid
- DB-342499
- Inchi： 1S/C2H2BrIO2/c3-1(4)2(5)6/h1H,(H,5,6)
- InChI Key： PMJXOVYMFHLFDD-UHFFFAOYSA-N
- SMILES： IC(C(=O)O)Br

Computed Properties

Exact Mass: 263.82800
Monoisotopic Mass: 263.82829g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 6
Rotatable Bond Count: 1
Complexity: 64.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.30000
LogP: 1.22700

Bromoiodoacetic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B684625-100mg	Bromoiodoacetic Acid	71815-43-5	100mg	$ 5815.00	2023-04-18
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